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Compound of Interest

Compound Name: Tyrosinase-IN-22

Cat. No.: B1227107

Essential Safety and Handling Guide for
Tyrosinase-IN-22

FOR RESEARCH USE ONLY. NOT FOR DIAGNOSTIC OR THERAPEUTIC USE.

This guide provides essential safety and logistical information for researchers, scientists, and
drug development professionals handling Tyrosinase-IN-22, also known as 5-Chloro-2-
mercaptobenzimidazole. Adherence to these guidelines is crucial for ensuring laboratory safety
and maintaining the integrity of your research.

Chemical Identification and Properties
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Property Value Reference

) 5-Chloro-2-
Chemical Name o [1][2]
mercaptobenzimidazole

Tyrosinase-IN-22, 5-Chloro-2-
Synonyms o _ [2][3]
benzimidazolethiol

CAS Number 25369-78-2 [1][41[5]
Molecular Formula C7HsCIN2zS [1114]
Molecular Weight 184.64 g/mol [1][6]

White to light yellow or light
Appearance [21[6]
orange powder/crystal

Melting Point 294 °C [6]

Purity >97.5% (HPLC) [1]

Hazard Identification and Safety Precautions

Tyrosinase-IN-22 is classified as a hazardous substance. The following table summarizes its
hazard statements and corresponding precautionary measures.
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Hazard Class

GHS Hazard Statement

Precautionary Statements

Acute Toxicity (Oral)

H301: Toxic if swallowed

P264: Wash skin thoroughly
after handling. P270: Do not
eat, drink or smoke when using
this product. P301 + P310 +
P330: IF SWALLOWED:
Immediately call a POISON
CENTER/doctor. Rinse mouth.
P405: Store locked up.

Skin Irritation

H315: Causes skin irritation

P280: Wear protective gloves/
eye protection/ face protection.
P302 + P352: IF ON SKIN:
Wash with plenty of water.
P332 + P313: If skin irritation
occurs: Get medical advice/
attention. P362 + P364: Take
off contaminated clothing and

wash it before reuse.

Eye Irritation

H319: Causes serious eye

irritation

P280: Wear protective gloves/
eye protection/ face protection.
P305 + P351 + P338: IF IN
EYES: Rinse cautiously with
water for several minutes.
Remove contact lenses, if
present and easy to do.
Continue rinsing. P337 +
P313: If eye irritation persists:

Get medical advice/ attention.

Toxicological Data:

e LD50 (mouse, intravenous): 56 mg/kg[3]

Personal Protective Equipment (PPE)
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Appropriate PPE must be worn at all times when handling Tyrosinase-IN-22. The following
diagram illustrates the recommended PPE.

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b1227107?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1227107?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

/Personal Protective Equipment (PPE)\

Lab Coat
Wears
Chemical-Resistant Gloves
Wears (e.g., Nitrile)
Wears
Safety Goggles

(with side shields)

Uses when
weighing

Respirator
(if dust is generated)

P
A
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Thermo Scientific Chemicals [chemicals.thermofisher.kr]

2. 5-Chloro-2-mercaptobenzimidazole 25369-78-2 | Tokyo Chemical Industry Co., Ltd.
(APAC) [tcichemicals.com]

e 3. 5-Chloro-2-mercaptobenzimidazole CAS#: 25369-78-2 [m.chemicalbook.com]
e 4. scbt.com [scbt.com]

e 5. calpaclab.com [calpaclab.com]

e 6. labproinc.com [labproinc.com]

» To cite this document: BenchChem. [Personal protective equipment for handling Tyrosinase-
IN-22]. BenchChem, [2025]. [Online PDF]. Available at:
[https://Iwww.benchchem.com/product/b1227107#personal-protective-equipment-for-
handling-tyrosinase-in-22]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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